Cas no 2172144-90-8 (6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2172144-90-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6570629
• PubChem ID: 165549963
• Update Time: 2025-06-08

6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• 2172144-90-8
• 6-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
• EN300-1481912

• Inchi： 1S/C28H34N2O5/c31-25(29-17-9-1-2-14-26(32)33)18-28(15-7-8-16-28)30-27(34)35-19-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,1-2,7-9,14-19H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OWNWCKAMXISEQG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCCCCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Comprehensive Overview of 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172144-90-8)

In the realm of organic chemistry and pharmaceutical research, 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172144-90-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides and proteins.

The compound's cyclopentylacetamido moiety and hexanoic acid tail contribute to its unique physicochemical properties, including solubility and stability, which are critical for its applications in bioconjugation and linker chemistry. Researchers are increasingly exploring its potential in targeted drug delivery systems, where its ability to form stable amide bonds with other molecules is highly advantageous. This aligns with the growing demand for precision medicine and personalized therapeutics, topics that dominate current discussions in the pharmaceutical industry.

One of the most frequently searched questions related to 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid is its role in Fmoc-based peptide synthesis. The Fmoc group is renowned for its orthogonality, allowing for selective deprotection under mild basic conditions, which minimizes side reactions and preserves the integrity of the peptide chain. This feature is particularly relevant in the synthesis of complex peptides, such as those used in cancer immunotherapy and antimicrobial agents, areas that have seen exponential growth in research funding and public interest.

Another hot topic is the compound's utility in bioconjugation techniques. With the rise of antibody-drug conjugates (ADCs) and other hybrid therapeutics, the demand for reliable linker molecules has surged. 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid offers a robust platform for attaching payloads to targeting moieties, ensuring controlled release and enhanced efficacy. This aligns with the broader trend of combining small molecules with biologics to achieve synergistic effects, a strategy that has gained traction in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the compound's CAS No. 2172144-90-8 serves as a unique identifier, facilitating its procurement and regulatory compliance. Laboratories and manufacturers prioritize compounds with well-documented CAS numbers to ensure reproducibility and safety in their workflows. This is especially important in light of recent advancements in AI-driven drug discovery, where accurate chemical identifiers are essential for database integration and machine learning applications.

In conclusion, 6-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its applications span from peptide synthesis to bioconjugation, addressing some of the most pressing challenges in drug development today. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in the life sciences.